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Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397 Get Quote

Introduction

Sodium carbonate decahydrate (Na₂CO₃·10H₂O), also known as washing soda or natron,

forms colorless monoclinic crystals.[1] The growth of high-quality single crystals is essential for

various research applications, including X-ray crystallography and studies of its physical and

chemical properties. This document provides detailed protocols for growing sodium carbonate
decahydrate single crystals using slow evaporation and slow cooling methods.

Key Considerations
Hydrate Stability: Sodium carbonate exists in different hydration states depending on the

temperature. The decahydrate is stable and crystallizes from aqueous solutions between

-2.1 to +32.0 °C.[2] Above this temperature range, the heptahydrate (32.0 to 35.4 °C) and

then the monohydrate (above 35.4 °C) are formed.[2][3] Therefore, maintaining the

temperature below 32 °C is critical for obtaining the decahydrate form.

Dehydration: Sodium carbonate decahydrate crystals are prone to dehydration

(efflorescence) when exposed to air, turning into a white powder (monohydrate).[4]

Therefore, it is crucial to protect the grown crystals from the atmosphere.

Purity of Starting Material: The purity of the sodium carbonate used will affect the quality of

the resulting crystals. For high-purity single crystals, it is recommended to use analytical

grade sodium carbonate.
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Quantitative Data: Solubility of Sodium Carbonate
The solubility of sodium carbonate in water is highly dependent on temperature. This data is

crucial for preparing saturated solutions for crystal growth.

Temperature (°C)
Solubility of Anhydrous
Na₂CO₃ ( g/100 mL H₂O)

Solubility of Na₂CO₃·10H₂O
( g/100 g H₂O)

0 7[2][5] 6.86[6]

10 - 21.66[6]

15 16.4[2][5] -

20 - 50[1]

27.8 34.07[2][5] -

30 - -

Experimental Protocols
Two primary methods for growing sodium carbonate decahydrate single crystals are detailed

below: slow evaporation and slow cooling.

Protocol 1: Slow Evaporation Method
This method relies on the slow evaporation of the solvent from a saturated solution at a

constant temperature, leading to a gradual increase in solute concentration and subsequent

crystal formation. This technique is well-suited for compounds that are not sensitive to ambient

conditions.[7]

Materials and Equipment:

Sodium Carbonate (Na₂CO₃), anhydrous or decahydrate

Distilled or deionized water

Beaker or flask
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Stirring rod or magnetic stirrer

Hot plate (optional, for initial dissolution)

Crystallization dish or shallow container

Filter paper and funnel

Cover for the crystallization dish (e.g., perforated parafilm, aluminum foil with pinholes)

Procedure:

Preparation of a Saturated Solution:

Consult the solubility table to determine the amount of sodium carbonate needed to create

a saturated solution at your desired growth temperature (e.g., at 20 °C, dissolve

approximately 50 g of Na₂CO₃·10H₂O in 100 g of water).

Heat the distilled water gently (e.g., to 30 °C) to facilitate the dissolution of the sodium

carbonate.

Gradually add the sodium carbonate to the warm water while stirring continuously until no

more salt dissolves and a small amount of undissolved solid remains at the bottom. This

ensures the solution is saturated.

Filtration:

Allow the solution to cool to the intended growth temperature (e.g., room temperature).

Filter the saturated solution through filter paper to remove any undissolved particles or

impurities. A clear solution is essential for growing high-quality crystals.

Crystal Growth:

Pour the filtered, saturated solution into a clean crystallization dish.

Cover the dish in a way that allows for slow evaporation. This can be achieved by covering

it with parafilm and punching a few small holes in it, or by using aluminum foil with
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pinholes.[8]

Place the dish in a location with a stable temperature and minimal vibrations, as

disturbances can lead to the formation of multiple small crystals instead of a single large

one.[9]

Harvesting and Storage:

Monitor the dish over several days to weeks. As the water evaporates, crystals will begin

to form and grow.

Once the crystals have reached the desired size, carefully remove them from the solution

using tweezers.

To prevent dehydration, immediately transfer the crystals to a sealed container, or coat

them with a non-reactive oil (e.g., mineral oil).

Protocol 2: Slow Cooling Method
This method involves preparing a saturated or nearly saturated solution at an elevated

temperature and then allowing it to cool slowly. As the temperature decreases, the solubility of

the sodium carbonate decreases, leading to supersaturation and crystal growth.[10] This

technique is particularly effective for substances with a significant positive temperature

coefficient of solubility.[8]

Materials and Equipment:

Sodium Carbonate (Na₂CO₃), anhydrous or decahydrate

Distilled or deionized water

Beaker or flask

Stirring rod or magnetic stirrer

Hot plate

Insulated container (e.g., Dewar flask, styrofoam box)
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Crystallization vessel (e.g., test tube, small beaker)

Filter paper and funnel

Procedure:

Preparation of a Saturated Solution at Elevated Temperature:

Prepare a saturated solution of sodium carbonate at a temperature slightly below the

decahydrate to heptahydrate transition temperature (e.g., at 30 °C). Refer to the solubility

table for the appropriate concentrations.

Heat the distilled water to the chosen temperature and dissolve the sodium carbonate with

continuous stirring until the solution is saturated.

Filtration:

Quickly filter the hot, saturated solution to remove any impurities. It is important to keep

the solution warm during filtration to prevent premature crystallization.

Controlled Cooling:

Transfer the hot, filtered solution to a clean crystallization vessel.

Place the vessel inside an insulated container to ensure slow cooling. A Dewar flask filled

with water at the same initial temperature is ideal.[7]

Allow the setup to cool slowly to room temperature over a period of 24-48 hours. A slower

cooling rate generally results in larger and more perfect crystals.[10]

Crystal Selection and Growth (Optional Seed Crystal):

After the initial slow cooling, you may observe the formation of several small crystals. To

grow a larger single crystal, you can select one of the best-formed small crystals (a "seed

crystal").

Prepare a fresh, slightly undersaturated solution of sodium carbonate.
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Suspend the seed crystal in this solution using a thin thread.

Allow the solution to cool slowly as before, or allow for slow evaporation. The seed crystal

will act as a nucleation site, and solute will deposit onto it, leading to the growth of a larger

single crystal.

Harvesting and Storage:

Once the crystal has reached the desired size, carefully remove it from the solution.

Dry the crystal gently with a lint-free cloth and immediately store it in a sealed container to

prevent dehydration.

Visualizations
Experimental Workflow for Crystal Growth
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Caption: Workflow for Sodium Carbonate Decahydrate Crystal Growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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